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For Immediate Release

A comprehensive technical guide for researchers, scientists, and drug development
professionals detailing the discovery, synthesis, and historical significance of
bis(dimethylamino)methane.

Bis(dimethylamino)methane, a seemingly simple aminal, holds a significant place in the
landscape of organic chemistry. Its journey from a laboratory curiosity to a versatile reagent is a
story of fundamental chemical principles and their application in synthesis. This guide provides
an in-depth exploration of its discovery, historical context, and the evolution of its preparation,
offering valuable insights for professionals in the chemical and pharmaceutical sciences.

From the Dawn of Aminal Chemistry: The First
Synthesis

The first documented synthesis of bis(dimethylamino)methane, also known as N,N,N',N'-
tetramethylmethanediamine, can be traced back to the late 19th century. The pioneering
work of Belgian chemist Louis Henry in 1893 laid the foundation for our understanding of the
reactions between secondary amines and formaldehyde.[1] While the primary focus of his
broader research was on the reactions of ammonia and amines with aldehydes, his
investigations led to the successful preparation of this foundational aminal.
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The initial synthesis was achieved through the straightforward condensation reaction of
dimethylamine with formaldehyde. This reaction, elegant in its simplicity, forms the basis of
modern industrial production methods.

The Foundational Chemistry: Synthesis and
Properties

Bis(dimethylamino)methane is a colorless to pale yellow liquid with a characteristic amine-like
odor.[2] It is a ditertiary amine and the simplest example of an aminal, a functional group
characterized by two amine groups attached to the same carbon atom.[3]

The compound is prepared by the reaction of two equivalents of dimethylamine with one
equivalent of formaldehyde, with the elimination of a water molecule.[3]

Chemical Equation:
2 (CHs3)2NH + CH20 - [(CH3)2N]2CH2z + H20

This reaction is typically carried out in an aqueous solution and is a cornerstone of aminal
chemistry.

Physical and Chemical Properties
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Property Value Reference
IUPAC Name NN 3]
Tetramethylmethanediamine
CAS Number 51-80-9 [3]
Molecular Formula CsH1aN2 [3]
Molar Mass 102.181 g-mol—t [3]
Appearance Colorless liquid [3]
Density 0.749 g/cm3 [3]
Melting Point -12 °C (10 °F; 261 K) [3]
Boiling Point 85 °C (185 °F; 358 K) [3]

Experimental Protocols: From Historical to Modern
Synthesis

The experimental procedures for the synthesis of bis(dimethylamino)methane have been
refined over the years, aiming for higher yields and purity.

Early 20th Century Synthetic Protocol (Conceptual
Reconstruction)

Based on the chemical principles of the time, an early synthesis would have likely involved the
direct mixing of aqueous solutions of dimethylamine and formaldehyde, followed by separation
and purification of the resulting aminal. The focus would have been on stoichiometric control
and removal of the water byproduct to drive the equilibrium towards the product.

Modern Synthetic Protocol

Modern syntheses prioritize efficiency and safety. A typical laboratory-scale preparation is as
follows:

Procedure:
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e A solution of aqueous formaldehyde (e.g., 37% by weight) is chilled in an ice bath.

e An aqueous solution of dimethylamine (e.g., 40% by weight) is added dropwise to the
formaldehyde solution with continuous stirring.

e The reaction mixture is allowed to warm to room temperature and stirred for several hours to
ensure complete reaction.

e The product is then isolated, often by salting out with potassium hydroxide, followed by
separation of the organic layer.

e The crude product is dried over a suitable drying agent (e.g., anhydrous potassium
carbonate) and purified by distillation.

Yields for this procedure are typically high, often exceeding 80%.

The Role of Bis(dimethylamino)methane in Organic
Synthesis

The primary utility of bis(dimethylamino)methane lies in its role as a precursor to the
dimethylaminomethyl cation, [(CH3)2N=CH:]*, a key intermediate in Mannich-type reactions.
This reactive species is generated in situ by the reaction of bis(dimethylamino)methane with an
acid. It serves as a convenient and efficient source for the introduction of a
dimethylaminomethyl group onto a variety of nucleophiles, including enolates, carbanions, and
electron-rich aromatic compounds.

This reactivity has made bis(dimethylamino)methane a valuable tool in the synthesis of a wide
range of organic molecules, including pharmaceuticals, natural products, and other specialty
chemicals.

Logical Relationships in Synthesis and Reactivity

The following diagram illustrates the central role of bis(dimethylamino)methane in the
generation of the electrophilic Mannich reagent.
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Q Bis(dimethylamino)methane
C)/' [(CH3)2N]2CH2 + Acid
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Caption: Synthesis of bis(dimethylamino)methane and its activation to form the Mannich
intermediate.

Experimental Workflow: A Modern Synthesis
Approach

The following diagram outlines a typical modern laboratory workflow for the synthesis and

purification of bis(dimethylamino)methane.
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Caption: A typical laboratory workflow for the synthesis of bis(dimethylamino)methane.
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In conclusion, the discovery of bis(dimethylamino)methane by Louis Henry marked a significant
step in the understanding of amine-aldehyde chemistry. From its simple beginnings, it has
evolved into a widely used and valuable reagent in the arsenal of synthetic organic chemists,
demonstrating the enduring power of fundamental chemical discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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